Cas no 368429-72-5 (1-Benzyl-5-oxopyrrolidine-3-carbohydrazide)

• Product Name: 1-Benzyl-5-oxopyrrolidine-3-carbohydrazide
• CAS No: 368429-72-5
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD03001212
• CID: 854003
• PubChem ID: 2764126
• Update Time: 2025-10-29

1-Benzyl-5-oxopyrrolidine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-oxopyrrolidine-3-carbohydrazide
• 1-Benzyl-5-oxo-3-pyrrolidinecarbohydrazide
• 1-benzyl-5-oxo-pyrrolidine-3-carbohydrazide
• 4-???-1-benzylpyrrolidin-2-one
• AC1MC9BR
• ARONIS014366
• benzyloxopyrrolidinecarbohydrazide
• CTK7F0695
• Oprea1_377978
• MFCD03001212
• J-504310
• 368429-72-5
• DTXSID90377319
• DB-311852
• 1-benzyl-5-oxo-3-pyrrolidinecarbohydrazide, AldrichCPR
• SCHEMBL14966487
• 6H-041
• AKOS000319527
• BBL023333
• SB86135
• AKOS016340090
• A12461
• STL068777
• CS-0117767

• MDL： MFCD03001212
• Inchi： 1S/C12H15N3O2/c13-14-12(17)10-6-11(16)15(8-10)7-9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,14,17)
• InChI Key： XHZSIPQGQQCXRH-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NN)=O)CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Melting Point: 154-156°C

1-Benzyl-5-oxopyrrolidine-3-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-22
• Safety Instruction： 22-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-5-oxopyrrolidine-3-carbohydrazide

1-Benzyl-5-oxopyrrolidine-3-carbohydrazide: A Comprehensive Overview

The compound with CAS No 368429-72-5, commonly referred to as 1-Benzyl-5-oxopyrrolidine-3-carbohydrazide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and its structure incorporates a benzyl group and a carbohydrazide moiety, making it a unique entity with potential applications in drug design and synthesis.

1-Benzyl-5-oxopyrrolidine-3-carbohydrazide has been the subject of numerous studies due to its intriguing chemical properties and potential biological activities. Recent research has focused on its role as a building block in the synthesis of bioactive molecules, particularly in the development of anticancer agents and enzyme inhibitors. The molecule's structure lends itself well to various functionalization strategies, enabling chemists to explore its versatility in different chemical environments.

One of the most notable aspects of 1-Benzyl-5-oxopyrrolidine-3-carbohydrazide is its ability to participate in versatile reactions, such as condensation reactions and cyclizations, which are crucial in medicinal chemistry. For instance, researchers have utilized this compound to synthesize heterocyclic frameworks that exhibit potent inhibitory effects against key enzymes involved in cancer progression. These findings highlight the compound's potential as a lead molecule in drug discovery efforts.

In addition to its synthetic applications, 1-Benzyl-5-oxopyrrolidine-3-carbohydrazide has also been studied for its pharmacokinetic properties. Recent studies have demonstrated that the compound exhibits favorable absorption and metabolism profiles, making it a promising candidate for further preclinical testing. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or disease-related proteins.

The synthesis of 1-Benzyl-5-oxopyrrolidine-3-carbohydrazide involves a series of well-established organic reactions, including nucleophilic substitutions and reductions. Researchers have optimized these protocols to achieve high yields and purity levels, ensuring that the compound is readily available for various applications. The use of environmentally friendly reagents and catalysts in these syntheses aligns with current trends toward sustainable chemistry practices.

Moreover, 1-Benzyl-5-oxopyrrolidine-3-carbohydrazide has shown potential in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property opens up new avenues for its application in catalysis and sensor development.

In conclusion, 1-Benzyl-5 oxopyrrolidine 3 carbohydrazide (CAS No 368429725) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, coupled with its versatile reactivity and promising biological profiles, positions it as an invaluable tool in modern chemical research. As ongoing studies continue to uncover new facets of this molecule's potential, it is likely to play an increasingly important role in both academic and industrial settings.